Cas no 61799-60-8 (1,3-Dioxolane-2-carboxylic acid, 4-oxo-)

• Product Name: 1,3-Dioxolane-2-carboxylic acid, 4-oxo-
• CAS No: 61799-60-8
• MF: C₄H₄O₅
• MW: 132.071561813354
• CID: 465774
• PubChem ID: 71391998
• Update Time: 2025-04-19

1,3-Dioxolane-2-carboxylic acid, 4-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-carboxylic acid, 4-oxo-
• 4-oxo-1,3-dioxolane-2-carboxylic acid
• DTXSID10813820
• 61799-60-8

• Inchi： 1S/C4H4O5/c5-2-1-8-4(9-2)3(6)7/h4H,1H2,(H,6,7)
• InChI Key： UUGHIHQJVOGSSR-UHFFFAOYSA-N
• SMILES： O1CC(=O)OC1C(=O)O

Computed Properties

• Exact Mass: 132.00582
• Monoisotopic Mass: 132.00587322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83